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Compound of Interest

Compound Name: Thioninhydrochlorid

Cat. No.: B15346790 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the solubility of thionin

hydrochloride in a range of common laboratory solvents. The information presented herein is

intended to support research, development, and formulation activities by providing a clear

understanding of this compound's solubility characteristics. This document summarizes

available quantitative data, outlines detailed experimental protocols for solubility determination,

and includes visualizations to illustrate key processes.

Quantitative Solubility Data
The solubility of thionin and its salts is influenced by the choice of solvent and the ambient

temperature. The following tables consolidate available quantitative and qualitative data for

thionin hydrochloride and thionin acetate in various solvents. It is important to note that in some

literature, the term "thionin" is used without specifying the counter-ion, which may affect

solubility.

Table 1: Solubility of Thionin Hydrochloride and its Analogs
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Solvent
Thionin
Hydrochloride
Derivative*

Concentration Temperature (°C)

Water

N,N,N',N'-tetra-(β-

chloroethyl)-thionine

chloride

0.4 - 1.0 g/100 mL Not Specified

Ethanol

N,N,N',N'-tetra-(β-

chloroethyl)-thionine

chloride

0.3 - 1.5 g/100 mL Not Specified

Dimethyl Sulfoxide

(DMSO)

N,N,N',N'-tetra-(β-

chloroethyl)-thionine

chloride

15 - 30 g/100 mL Not Specified

*Data from a patent for a thionine derivative, which can provide an estimation of the solubility of

the parent compound[1].

Table 2: Solubility of Thionin Acetate

Solvent Concentration Temperature (°C) Reference

Water ~2.5 mg/mL 25 [2][3]

Acetic Acid:Water

(1:1)
1 mg/mL Not Specified [2][3]

Dimethyl Sulfoxide

(DMSO)
41.67 mg/mL Not Specified [4][5]

Ethanol Insoluble Not Specified [2][3]

Qualitative Solubility Information:

Thionin (unspecified form): Reported to be soluble in water, with a moderate solubility of

approximately 2.5 grams per liter at 25°C. It is also described as soluble in DMSO. The

compound shows extremely limited solubility in ethanol and other alcoholic solvents, and is

generally considered sparingly soluble in most non-aqueous systems like acetone[6].
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Experimental Protocol for Solubility Determination
A standardized and rigorous methodology is crucial for obtaining accurate and reproducible

solubility data. The following protocol is a synthesized procedure based on established

methods, such as the OECD Guideline 105, for determining the solubility of a chemical

substance like thionin hydrochloride.

Objective: To determine the saturation solubility of thionin hydrochloride in a specific solvent at

a controlled temperature.

Materials:

Thionin hydrochloride (analytical grade)

Solvent of interest (e.g., deionized water, ethanol, DMSO)

Analytical balance

Volumetric flasks and pipettes

Thermostatically controlled shaker or incubator

Centrifuge

Syringe filters (e.g., 0.45 µm pore size)

Spectrophotometer (or other suitable analytical instrument for quantification)

Vials with screw caps

Spatula and weighing paper

Procedure:

Preparation of a Saturated Solution (Flask Method):

Accurately weigh an amount of thionin hydrochloride that is in excess of its expected

solubility and add it to a series of vials.
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Add a known volume of the solvent to each vial.

Securely cap the vials to prevent solvent evaporation.

Place the vials in a thermostatically controlled shaker set to the desired temperature (e.g.,

25 °C).

Agitate the samples for a sufficient period to reach equilibrium. A preliminary test can

determine the necessary equilibration time (typically 24-48 hours).

Phase Separation:

After equilibration, allow the vials to stand undisturbed in the temperature-controlled

environment for a period to allow the excess solid to settle.

To separate the saturated solution from the undissolved solid, two methods can be

employed:

Centrifugation: Centrifuge the vials at a sufficient speed and for a duration that ensures

complete sedimentation of the solid particles.

Filtration: Carefully draw the supernatant using a syringe and pass it through a syringe

filter that is compatible with the solvent and does not adsorb the solute.

Quantification of Dissolved Solute:

Prepare a series of standard solutions of thionin hydrochloride of known concentrations in

the same solvent.

Measure the absorbance of the standard solutions and the saturated solution at the

wavelength of maximum absorbance (λmax) for thionin hydrochloride using a

spectrophotometer.

Construct a calibration curve by plotting absorbance versus concentration for the standard

solutions.

Determine the concentration of thionin hydrochloride in the saturated solution by

interpolating its absorbance on the calibration curve.
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Data Reporting:

Express the solubility in appropriate units, such as grams per liter (g/L) or milligrams per

milliliter (mg/mL).

Report the temperature at which the solubility was determined.

Visualizations
The following diagrams illustrate the experimental workflow for determining the solubility of

thionin hydrochloride.
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Experimental workflow for solubility determination.
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Factors Influencing Solubility

Solubility Outcome

Solvent Polarity

Thionin Hydrochloride
Solubility

Temperature pH of Solution Counter-ion (e.g., Cl⁻, CH₃COO⁻)

Click to download full resolution via product page

Key factors influencing thionin hydrochloride solubility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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